3-{[7-(2-chlorobenzyl)-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]oxy}benzaldehyde

• IUPAC Name: 3-[7-[(2-chlorophenyl)methyl]-1,3-dimethyl-2,6-dioxopurin-8-yl]oxybenzaldehyde
• InChI: InChI=1S/C21H17ClN4O4/c1-24-18-17(19(28)25(2)21(24)29)26(11-14-7-3-4-9-16(14)22)20(23-18)30-15-8-5-6-13(10-15)12-27/h3-10,12H,11H2,1-2H3
• InChI Key: QTRQUEBEEUCTDU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)OC3=CC=CC(=C3)C=O)CC4=CC=CC=C4Cl
• Molecular Formula: C21H17ClN4O4
• Molecular Weight: 424.8 g/mol

Description

The compound “3-{[7-(2-chlorobenzyl)-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]oxy}benzaldehyde” is a complex organic molecule. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers. The compound has a linear formula of C21H18ClN7O4 and a molecular weight of 467.875.

Safety and Hazards

According to the safety data sheet, if the compound is inhaled, the victim should be moved into fresh air and given oxygen if breathing is difficult. If the compound comes into contact with skin, contaminated clothing should be removed immediately and the skin should be washed off with soap and plenty of water. In case of eye contact, the eyes should be rinsed with pure water for at least 15 minutes. If the compound is ingested, the mouth should be rinsed with water, vomiting should not be induced, and a doctor or Poison Control Center should be contacted immediately.